Cas no 869541-00-4 (3-Cyclohexylpropyl-b-D-glucopyranoside)

• Product Name: 3-Cyclohexylpropyl-b-D-glucopyranoside
• CAS No: 869541-00-4
• MF: C₁₅H₂₈O₆
• MW: 304.379225730896
• CID: 890910
• PubChem ID: 67502540
• Update Time: 2025-08-03

3-Cyclohexylpropyl-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• CYGLU-3
• 3-CYCLOHEXYLPROPYL-B-D-GLUCOPYRANOSIDE
• W-203981
• SCHEMBL2696596
• (2R,3R,4S,5S,6R)-2-(3-CYCLOHEXYLPROPOXY)-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• 869541-00-4
• 3-Cyclohexylpropyl-b-D-glucopyranoside

• MDL： MFCD09750734
• Inchi： 1S/C15H28O6/c16-9-11-12(17)13(18)14(19)15(21-11)20-8-4-7-10-5-2-1-3-6-10/h10-19H,1-9H2/t11-,12-,13+,14-,15-/m1/s1
• InChI Key： DQXKLNVVAXZAEN-UXXRCYHCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1OCCCC1CCCCC1)O)O)O

Computed Properties

• Exact Mass: 304.18900
• Monoisotopic Mass: 304.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• PSA: 99.38000
• LogP: 0.16340

Additional information on 3-Cyclohexylpropyl-b-D-glucopyranoside

Comprehensive Overview of 3-Cyclohexylpropyl-b-D-glucopyranoside (CAS No. 869541-00-4): Properties, Applications, and Industry Insights

3-Cyclohexylpropyl-b-D-glucopyranoside (CAS No. 869541-00-4) is a specialized glycoside compound gaining traction in pharmaceutical and cosmetic research due to its unique amphiphilic structure. This cyclohexyl-based glucoside combines a hydrophobic cyclohexylpropyl group with a hydrophilic glucopyranoside moiety, making it an ideal candidate for solubilization and stabilization applications. Recent studies highlight its potential as a green surfactant alternative, aligning with the global shift toward sustainable chemistry.

The molecular structure of 3-Cyclohexylpropyl-b-D-glucopyranoside features a β-glycosidic bond, which enhances its enzymatic stability compared to α-anomers. This property is critical for drug delivery systems, where controlled release and biodegradability are prioritized. Industry reports indicate growing interest in this compound for transdermal permeation enhancers, addressing trending topics like "non-invasive drug administration" and "biocompatible excipients," which rank highly in scientific search queries.

From a synthetic perspective, CAS 869541-00-4 is produced via enzymatic glycosylation or chemical catalysis, with purity levels exceeding 98% in commercial batches. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, a frequent focus in peer-reviewed publications. Researchers emphasize its low cytotoxicity (<5% at 100 μM), making it suitable for cosmetic formulations—a sector where "clean beauty" and "skin-barrier-friendly ingredients" dominate consumer searches.

In the context of industrial applications, this compound demonstrates exceptional performance in micelle formation (CMC ~0.15 mM), a feature leveraged in agrochemical adjuvants. Patent analyses reveal its use in foliar spray formulations to improve pesticide adherence, responding to agricultural demands for "rainfastness enhancers." Additionally, its role in protein stabilization aligns with biotech industry needs, particularly for "thermosensitive biologics storage solutions."

Environmental profiling of 3-Cyclohexylpropyl-b-D-glucopyranoside shows >90% biodegradability within 28 days (OECD 301F), addressing regulatory concerns about persistent organic pollutants. This data supports its inclusion in eco-friendly detergent formulations, a market projected to grow at 6.8% CAGR through 2030. Notably, its compatibility with ionic liquids opens avenues for "green solvent systems," a trending research area in sustainable chemistry.

Future research directions for CAS 869541-00-4 include exploring its chiral recognition capabilities for enantiomeric separation—a hot topic in pharmaceutical manufacturing. Computational modeling suggests potential interactions with cyclodextrin cavities, which could revolutionize molecular encapsulation technologies. These advancements position the compound as a multifaceted tool for next-generation formulation science, answering frequent search queries about "novel excipient discovery" and "multifunctional additives."